Cas no 157536-05-5 (2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-1,9-bis(2-oxoheptyl)-)

• Product Name: 2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-1,9-bis(2-oxoheptyl)-
• CAS No: 157536-05-5
• MF: C₂₇H₃₂O₇
• MW: 468.538788795471
• CID: 155163
• PubChem ID: 71446624
• Update Time: 2025-04-19

2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-1,9-bis(2-oxoheptyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Dibenzofurancarboxylicacid, 3,7-dihydroxy-1,9-bis(2-oxoheptyl)-
• Furfuraceicacid
• 3,7-dihydroxy-1,9-bis(2-oxoheptyl)dibenzofuran-2-carboxylic acid
• DTXSID00855077
• CHEBI:211620
• Furfuraceic acid
• 157536-05-5
• 3,7-dihydroxy-1,9-bis(2-oxoheptyl)dibenzouran-2-carboxylic acid
• 3,7-Dihydroxy-1,9-bis(2-oxoheptyl)dibenzo[b,d]furan-2-carboxylic acid

• Inchi： 1S/C27H32O7/c1-3-5-7-9-17(28)11-16-12-19(30)14-22-24(16)26-20(13-18(29)10-8-6-4-2)25(27(32)33)21(31)15-23(26)34-22/h12,14-15,30-31H,3-11,13H2,1-2H3,(H,32,33)
• InChI Key： BFEQZBAYSUCJRY-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(CC(CCCCC)=O)C=2C2=C1C=C(C(C(=O)O)=C2CC(CCCCC)=O)O)O

Computed Properties

• Exact Mass: 468.21486
• Monoisotopic Mass: 468.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans